Cas no 54910-94-0 (2-methyl-2-propanyl (1r,3r)-3-formyl-2,2-dimethylcyclopropanecarb Oxylate)

2-methyl-2-propanyl (1r,3r)-3-formyl-2,2-dimethylcyclopropanecarb Oxylate structure
54910-94-0 structure
Product Name:2-methyl-2-propanyl (1r,3r)-3-formyl-2,2-dimethylcyclopropanecarb Oxylate
CAS No:54910-94-0
MF:C11H18O3
MW:198.258823871613
CID:1592253
Update Time:2024-09-01

2-methyl-2-propanyl (1r,3r)-3-formyl-2,2-dimethylcyclopropanecarb Oxylate Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-propanyl (1r,3r)-3-formyl-2,2-dimethylcyclopropanecarb Oxylate
    • (1R,cis)-tert-butyl N-[4-(hydroxymethyl)-2-cyclopenten-1-yl]carbamate
    • (1R,4S)-1-tert-butoxycarbonylamino-4-hydroxymethyl-2-cyclopentene
    • ((1R,4S)-cis-4-Hydroxymethyl-cyclopent-2-enyl)-carbamic acid tert-butyl ester
    • TERT-BUTYL (1R,4S)-4-(HYDROXYMETHYL)CYCLOPENT-2-ENYLCARBAMATE
    • (1R,cis)-tert-butyl N-[4-(hydroxymethyl)-2-cyclopenten-1-yl] carbamate
    • TERT-BUTYL CIS-[4(S)-(HYDROXYMETHYL)CYCLOPENT-2-EN-1(R)-YL]CARBAMATE
    • Carbamic acid, [(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, 1,1-
    • (1S,4R)-4-tert-Butoxycarbamoyl-1-hydroxymethylcyclopent-2-ene
    • (1R,trans)-2,2-Dimethyl-3-tert-butyloxycarbonylcyclopropan-1-aldehyd
    • (1R,4S)-N-(tert-Butyloxycarbonyl)-1-amino-4-(hydroxymethyl)-2-cyclopentene
    • (1R-cis)-[4-(hydroxymethyl)-2-cyclopentene-1-yl]carbamic acid,1,1-dimethylethyl ester
    • tert-butyl (1R)-trans-3-formyl-2,2-dimethylcyclopropanecarboxylate
    • (1R,cis)-tert-butyl N-[4-(hydroxymethyl)-2-cyclopenten-1-yl]carbamate; (1R,4S)-1-tert-butoxycarbonylamino-4-hydroxymethyl-2-cyclopentene; ((1R,4S)-cis-4-Hydroxymethyl-cyclopent-2-enyl)-carbamic acid tert-butyl ester; TERT-BUTYL (1R,4S)-4-(HYDROXYMETHYL)CYCLOPENT-2-ENYLCARBAMATE; (1R,cis)-tert-butyl N-[4-(hydroxymethyl)-2-cyclopenten-1-yl] carbamate; TERT-BUTYL CIS-[4(S)-(HYDROXYMETHYL)CYCLOPENT-2-EN-1(R)-YL]CARBAMATE; Carbamic acid, [(1
    • Cyclopropanecarboxylic acid, 3-formyl-2,2-dimethyl-, 1,1-dimethylethyl ester, (1R,3R)-
    • Inchi: 1S/C11H18O3/c1-10(2,3)14-9(13)8-7(6-12)11(8,4)5/h6-8H,1-5H3/t7-,8+/m1/s1
    • InChI Key: JCOOCDUHQWDERL-SFYZADRCSA-N
    • SMILES: [C@@H]1(C(OC(C)(C)C)=O)[C@@H](C=O)C1(C)C

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 236.3±33.0 °C(Predicted)
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